Cas no 1807059-52-4 (3-(2-Bromo-5-(methylthio)phenyl)propanal)

• Product Name: 3-(2-Bromo-5-(methylthio)phenyl)propanal
• CAS No: 1807059-52-4
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4972752
• Update Time: 2025-10-22

3-(2-Bromo-5-(methylthio)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-5-(methylthio)phenyl)propanal

• Inchi： 1S/C10H11BrOS/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key： BCYGXQRGWUZDEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCC=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 3-(2-Bromo-5-(methylthio)phenyl)propanal

Introduction to 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) and Its Emerging Applications in Chemical Biology

3-(2-Bromo-5-(methylthio)phenyl)propanal, identified by the chemical abstracts service number 1807059-52-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This aldehyde derivative features a phenyl ring substituted with both a bromine atom and a methylthio group, coupled with a propanal side chain, making it a versatile scaffold for synthetic chemistry and drug discovery initiatives.

The molecular structure of 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) imparts distinct reactivity patterns that have been leveraged in the development of novel bioactive molecules. The presence of the aldehyde group (CHO) at the terminal position of the propanal chain facilitates condensation reactions, such as Schiff base formation, while the aromatic ring serves as a platform for further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Additionally, the bromine and methylthio substituents introduce electrophilic and nucleophilic sites, respectively, enabling diverse synthetic pathways.

In recent years, researchers have explored the potential of 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) as a key intermediate in the synthesis of pharmacologically relevant compounds. For instance, its incorporation into heterocyclic frameworks has led to the discovery of molecules with antimicrobial and anti-inflammatory properties. The bromine substituent, in particular, has been exploited to generate aryl halides that serve as precursors for generating more complex structures via palladium-catalyzed reactions.

One notable application of 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) has been in the development of small-molecule probes for studying protein-protein interactions. The aldehyde group can react with nucleophiles such as amines or thiols on target proteins, enabling covalent labeling and subsequent biochemical analysis. This approach has been instrumental in elucidating the mechanisms of action for various therapeutic agents.

Moreover, the methylthio group in 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) has been utilized to enhance binding affinity in drug-like molecules. Sulfur-containing heterocycles are known to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. By incorporating this moiety into drug candidates, chemists have been able to develop more potent and selective inhibitors targeting specific biological pathways.

The growing interest in 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) has also spurred innovation in synthetic methodologies. Recent advances in flow chemistry have enabled the efficient preparation of this compound under controlled conditions, reducing reaction times and improving yields. Such innovations are critical for scaling up production and facilitating further exploration of its applications.

Another exciting area of research involves using 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) as a building block for materials science applications. The combination of aromatic and aliphatic moieties makes it a suitable candidate for designing polymers with tailored properties. For example, its incorporation into polymeric matrices has resulted in materials with enhanced thermal stability and mechanical strength.

The future prospects for 3-(2-Bromo-5-(methylthio)phenyl)propanal (CAS No. 1807059-52-4) are vast, with ongoing studies exploring its role in medicinal chemistry, agrochemicals, and advanced materials. As synthetic techniques continue to evolve, the accessibility of this compound will likely increase, further driving its adoption across multiple scientific disciplines.